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  3. ethyl 2-{2-bromo-4-[(2-cyanobenzyl)oxy]-5-methoxybenzylidene}-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-{2-bromo-4-[(2-cyanobenzyl)oxy]-5-methoxybenzylidene}-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-{2-bromo-4-[(2-cyanobenzyl)oxy]-5-methoxybenzylidene}-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0990509
InChI: InChI=1S/C35H26BrN3O5S2/c1-3-43-34(41)30-31(21-10-5-4-6-11-21)38-35-39(32(30)28-14-9-15-45-28)33(40)29(46-35)17-24-16-26(42-2)27(18-25(24)36)44-20-23-13-8-7-12-22(23)19-37/h4-18,32H,3,20H2,1-2H3/b29-17-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C=C4Br)OCC5=CC=CC=C5C#N)OC)S2)C6=CC=CC=C6
Molecular Formula: C35H26BrN3O5S2
Molecular Weight: 712.6 g/mol

ethyl 2-{2-bromo-4-[(2-cyanobenzyl)oxy]-5-methoxybenzylidene}-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0990509

Molecular Formula: C35H26BrN3O5S2

Molecular Weight: 712.6 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-{2-bromo-4-[(2-cyanobenzyl)oxy]-5-methoxybenzylidene}-3-oxo-7-phenyl-5-(2-thienyl)-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C35H26BrN3O5S2
Molecular Weight 712.6 g/mol
IUPAC Name ethyl (2Z)-2-[[2-bromo-4-[(2-cyanophenyl)methoxy]-5-methoxyphenyl]methylidene]-3-oxo-7-phenyl-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C35H26BrN3O5S2/c1-3-43-34(41)30-31(21-10-5-4-6-11-21)38-35-39(32(30)28-14-9-15-45-28)33(40)29(46-35)17-24-16-26(42-2)27(18-25(24)36)44-20-23-13-8-7-12-22(23)19-37/h4-18,32H,3,20H2,1-2H3/b29-17-
Standard InChI Key BLWNPMFUVICTHA-RHANQZHGSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)/C(=C/C4=CC(=C(C=C4Br)OCC5=CC=CC=C5C#N)OC)/S2)C6=CC=CC=C6
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C=C4Br)OCC5=CC=CC=C5C#N)OC)S2)C6=CC=CC=C6
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=CS3)C(=O)C(=CC4=CC(=C(C=C4Br)OCC5=CC=CC=C5C#N)OC)S2)C6=CC=CC=C6

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